Cas no 1805323-29-8 (3,5-Difluoro-2-(difluoromethyl)pyridine-6-carbonyl chloride)

• Product Name: 3,5-Difluoro-2-(difluoromethyl)pyridine-6-carbonyl chloride
• CAS No: 1805323-29-8
• MF: C₇H₂ClF₄NO
• MW: 227.543494701385
• CID: 4850854
• Update Time: 2025-10-29

3,5-Difluoro-2-(difluoromethyl)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-2-(difluoromethyl)pyridine-6-carbonyl chloride

• Inchi： 1S/C7H2ClF4NO/c8-6(14)4-2(9)1-3(10)5(13-4)7(11)12/h1,7H
• InChI Key： XSWMTIMFKDFFEN-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C=C(C(C(F)F)=N1)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Additional information on 3,5-Difluoro-2-(difluoromethyl)pyridine-6-carbonyl chloride

Comprehensive Overview of 3,5-Difluoro-2-(difluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1805323-29-8)

3,5-Difluoro-2-(difluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1805323-29-8) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique carbonyl chloride functional group and difluoromethyl substitution, serves as a critical intermediate in the synthesis of advanced molecules. Its structural features make it invaluable for applications in drug discovery, particularly in the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are currently trending topics in biomedical research.

The growing demand for fluorinated building blocks like 3,5-Difluoro-2-(difluoromethyl)pyridine-6-carbonyl chloride is driven by their ability to enhance the metabolic stability and bioavailability of target compounds. Researchers frequently search for "fluorinated pyridine derivatives" and "carbonyl chloride applications" to identify novel synthetic pathways. This compound's reactivity, particularly in amide bond formation and nucleophilic substitution reactions, aligns with the industry's focus on green chemistry and atom-efficient synthesis, addressing sustainability concerns in modern chemical manufacturing.

In the context of AI-driven drug design, 3,5-Difluoro-2-(difluoromethyl)pyridine-6-carbonyl chloride is often explored for its role in high-throughput screening libraries. Its structural versatility allows for rapid diversification, a key requirement in fragment-based drug discovery. Recent publications highlight its utility in constructing heterocyclic scaffolds, a hot topic in medicinal chemistry forums. The compound's CAS No. 1805323-29-8 is frequently cited in patent applications, underscoring its commercial relevance in intellectual property strategies for novel therapeutics.

From a synthetic chemistry perspective, the difluoromethyl group in this compound offers distinct advantages in modulating lipophilicity and electronic properties of final products—a feature highly sought after in crop protection chemicals and veterinary pharmaceuticals. Analytical techniques such as NMR spectroscopy and HPLC-MS are typically employed to characterize this material, with purity standards exceeding 98% for most research applications. These quality parameters are critical for reproducibility in preclinical studies, another frequently searched term in academic databases.

The stability profile of 3,5-Difluoro-2-(difluoromethyl)pyridine-6-carbonyl chloride under various storage conditions is a common query among laboratory professionals. Proper handling in anhydrous environments and temperature-controlled settings ensures optimal shelf life. This aligns with broader industry discussions about chemical storage best practices and supply chain optimization for specialty chemicals. Suppliers often highlight its compatibility with automated synthesis platforms, responding to the market's shift toward laboratory automation solutions.

Emerging applications in material science have expanded the utility of this compound beyond life sciences. Its incorporation into liquid crystal formulations and organic electronic materials demonstrates cross-disciplinary potential. Such versatility makes CAS 1805323-29-8 a recurring subject in grant proposals and collaborative research initiatives, particularly in projects exploring multifunctional molecular architectures—a key phrase in recent scientific literature searches.

Regulatory considerations for 3,5-Difluoro-2-(difluoromethyl)pyridine-6-carbonyl chloride focus on REACH compliance and GMP-grade production protocols, addressing the pharmaceutical industry's stringent quality requirements. These aspects are frequently discussed in chemical industry webinars and regulatory affairs conferences, reflecting the compound's importance in global supply chains. Documentation including certificates of analysis and safety data sheets are essential for end-users, as verified by search trend data on procurement platforms.

Future research directions may explore the compound's potential in bioconjugation chemistry and targeted drug delivery systems, areas generating substantial interest in personalized medicine circles. The precise steric effects introduced by its difluoromethylpyridine core continue to inspire computational chemistry studies, particularly in molecular docking simulations. These applications position 1805323-29-8 as a compound of enduring relevance in both academic and industrial settings.